Cas no 1361524-53-9 (3'-Chloro-2'-nitro-2,3,4,5,6-pentachlorobiphenyl)

• Product Name: 3'-Chloro-2'-nitro-2,3,4,5,6-pentachlorobiphenyl
• CAS No: 1361524-53-9
• MF: C₁₂H₃Cl₆NO₂
• MW: 405.875717401505
• CID: 4993191
• Update Time: 2025-06-29

3'-Chloro-2'-nitro-2,3,4,5,6-pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-2'-nitro-2,3,4,5,6-pentachlorobiphenyl

• Inchi： 1S/C12H3Cl6NO2/c13-5-3-1-2-4(12(5)19(20)21)6-7(14)9(16)11(18)10(17)8(6)15/h1-3H
• InChI Key： QGHKYPNUWGKNRE-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CC=C(C=1[N+](=O)[O-])Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 378
• XLogP3: 7.1
• Topological Polar Surface Area: 45.8

Additional information on 3'-Chloro-2'-nitro-2,3,4,5,6-pentachlorobiphenyl

Comprehensive Analysis of 3'-Chloro-2'-nitro-2,3,4,5,6-pentachlorobiphenyl (CAS No. 1361524-53-9)

3'-Chloro-2'-nitro-2,3,4,5,6-pentachlorobiphenyl (CAS No. 1361524-53-9) is a specialized polychlorinated biphenyl (PCB) derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound belongs to the broader class of nitro-chlorinated biphenyls, which are known for their structural complexity and diverse reactivity. Researchers and industry professionals are increasingly interested in this compound for its potential role in advanced material science, environmental studies, and pharmaceutical intermediates.

The molecular structure of 3'-Chloro-2'-nitro-2,3,4,5,6-pentachlorobiphenyl features a biphenyl core with multiple chlorine substitutions and a nitro group at the 2' position. This configuration imparts distinct electronic and steric properties, making it a valuable candidate for studying electron-transfer processes and aromatic substitution reactions. Recent studies have explored its behavior under various conditions, shedding light on its stability and reactivity patterns. These insights are particularly relevant for designing novel organic semiconductors and catalysts.

One of the most frequently searched questions about this compound is: "What are the environmental implications of 3'-Chloro-2'-nitro-2,3,4,5,6-pentachlorobiphenyl?" Given the growing global focus on sustainable chemistry and green alternatives, understanding the environmental footprint of such compounds is critical. While PCBs have historically raised concerns due to their persistence, modern research emphasizes controlled synthesis and degradation pathways to mitigate risks. This aligns with the broader trend of eco-friendly chemical design.

Another hot topic is the compound's potential in pharmaceutical research. The presence of both nitro and chloro groups offers versatile sites for further functionalization, making it a promising scaffold for drug discovery. Researchers are investigating its utility in creating targeted therapies, particularly for conditions requiring modulation of cellular signaling pathways. This aligns with the surge in interest around precision medicine and small-molecule therapeutics.

From a technical standpoint, the synthesis of 3'-Chloro-2'-nitro-2,3,4,5,6-pentachlorobiphenyl involves multi-step reactions, often starting from simpler biphenyl precursors. Advanced techniques like HPLC purification and NMR characterization are essential for ensuring high purity and accurate structural confirmation. These methodologies are frequently discussed in academic forums, reflecting the compound's role in advancing analytical chemistry practices.

In industrial settings, this compound is sometimes explored for its potential in high-performance materials, such as flame retardants or specialty coatings. However, stringent regulations and the shift toward non-halogenated alternatives have influenced its adoption. This dynamic underscores the importance of staying updated on regulatory trends and material innovation.

For those seeking deeper insights, common search queries include: "How to synthesize 3'-Chloro-2'-nitro-2,3,4,5,6-pentachlorobiphenyl?" and "What are the spectroscopic properties of CAS 1361524-53-9?" These questions highlight the compound's relevance in both academic and applied chemistry. Addressing them requires a nuanced understanding of organic synthesis protocols and spectroscopic techniques.

In summary, 3'-Chloro-2'-nitro-2,3,4,5,6-pentachlorobiphenyl (CAS No. 1361524-53-9) represents a fascinating intersection of chemistry, environmental science, and material innovation. Its study not only advances fundamental knowledge but also contributes to solving real-world challenges in sustainability and healthcare. As research evolves, this compound will likely remain a key subject in discussions about next-generation chemicals and their responsible use.